ethyl 6-(4-chlorophenyl)-4-oxo-3-phenyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

• IUPAC Name: ethyl 6-(4-chlorophenyl)-4-oxo-3-phenyl-1,5,6,7-tetrahydroindole-2-carboxylate
• InChI: InChI=1S/C23H20ClNO3/c1-2-28-23(27)22-20(15-6-4-3-5-7-15)21-18(25-22)12-16(13-19(21)26)14-8-10-17(24)11-9-14/h3-11,16,25H,2,12-13H2,1H3
• InChI Key: RSUXVMLPXMHCNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1)CC(CC2=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H20ClNO3
• Molecular Weight: 393.9 g/mol

Description

Ethyl 6-(4-chlorophenyl)-4-oxo-3-phenyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C23H20ClNO3 and its molecular weight is 393.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.1131712 g/mol and the complexity rating of the compound is 568. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of ethyl 6-(4-chlorophenyl)-4-oxo-3-phenyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate and its derivatives often involves complex organic reactions aiming at introducing specific functional groups to achieve desired chemical properties. For instance, ethyl 2-[5-(4-chlorophenyl)pentyl]oxirane-2-carboxylate, a compound with a similar structure, was synthesized and shown to exhibit significant hypoglycemic activity, highlighting the impact of structural modifications on biological activity (Eistetter & Wolf, 1982). Additionally, single crystal X-ray structural analysis of ethyl 2-(2-chlorophenyl)-4-hydroxy-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate derivatives provided insights into molecular geometries and intermolecular interactions, demonstrating the importance of structural features in dictating compound properties (Ramazani et al., 2019).

Chemical Reactions and Methodologies

Research on this compound also extends to its reactions and methodologies for synthesis. For example, efficient and highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation was achieved, showcasing advanced techniques in chemical synthesis for producing related compounds with high yield and selectivity (Machado et al., 2011). These methodologies not only provide a pathway for the synthesis of complex molecules but also open avenues for further modifications and applications in various fields of research.